(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[5-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C22H18N4O6S2/c27-19(6-2-13-1-4-16-17(9-13)32-12-31-16)24-21-25-26-22(34-21)33-11-20(28)23-14-3-5-15-18(10-14)30-8-7-29-15/h1-6,9-10H,7-8,11-12H2,(H,23,28)(H,24,25,27)/b6-2+
• InChI Key: PAUPSGIODSZQTH-QHHAFSJGSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(S3)NC(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(S3)NC(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H18N4O6S2
• Molecular Weight: 498.5 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acrylamide is a useful research compound. Its molecular formula is C22H18N4O6S2 and its molecular weight is 498.53. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiosemicarbazide Derivatives in Synthesis and Antimicrobial Assessment

Thiosemicarbazide derivatives, which share a similar complexity in their molecular structure, are utilized as precursors for synthesizing a range of heterocyclic compounds, including imidazole, oxadiazole, thiadiazole, oxazine, and triazine ring systems. These compounds are explored for their antimicrobial properties, indicating a potential research direction in developing new antimicrobial agents from complex acrylamides and thiosemicarbazide derivatives (Elmagd et al., 2017).

Benzothiazole Derivatives for Antioxidant Activity

Compounds with benzothiazole structures, akin to the requested compound, have been evaluated for their antioxidant activities. Specifically, benzothiazole-isothiourea derivatives have shown promise in scavenging free radicals, suggesting their utility in researching oxidative stress-related pathologies and potential therapeutic applications (Cabrera-Pérez et al., 2016).

Anticancer Evaluation of Thiadiazole Derivatives

Thiadiazole scaffolds, present in the chemical structure of interest, have been synthesized and evaluated for their anticancer properties. Research indicates that these compounds, especially when synthesized under microwave irradiation, exhibit significant anticancer activity against various human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. This highlights the potential for similar compounds to be explored for their anticancer applications (Tiwari et al., 2017).

Anti-inflammatory and Analgesic Activities of Thiadiazole Derivatives

Further demonstrating the medicinal potential of related structures, thiadiazole derivatives have also been synthesized and assessed for their anti-inflammatory and analgesic activities. Such studies contribute to the understanding of how structural variations within these complex molecules can modulate biological activities, offering insights into new therapeutic targets for inflammation and pain (Kumar, 2022).